1,4-Benzodioxin, piperazine deriv.
1,4-Benzodioxin, piperazine deriv.
Brand Name:
Vulcanchem
CAS No.:
156154-38-0
VCID:
VC0121788
InChI:
InChI=1S/C23H25N5O5.CH4O3S/c1-30-18-11-14-15(12-19(18)31-2)25-23(26-21(14)24)28-9-7-27(8-10-28)22(29)20-13-32-16-5-3-4-6-17(16)33-20;1-5(2,3)4/h3-6,11-12,20H,7-10,13H2,1-2H3,(H2,24,25,26);1H3,(H,2,3,4)/t20-;/m1./s1
SMILES:
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4COC5=CC=CC=C5O4)N)OC.CS(=O)(=O)O
Molecular Formula:
C24H29N5O8S
Molecular Weight:
547.6 g/mol
1,4-Benzodioxin, piperazine deriv.
CAS No.: 156154-38-0
Main Products
VCID: VC0121788
Molecular Formula: C24H29N5O8S
Molecular Weight: 547.6 g/mol
| CAS No. | 156154-38-0 |
|---|---|
| Product Name | 1,4-Benzodioxin, piperazine deriv. |
| Molecular Formula | C24H29N5O8S |
| Molecular Weight | 547.6 g/mol |
| IUPAC Name | [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-[(3R)-2,3-dihydro-1,4-benzodioxin-3-yl]methanone;methanesulfonic acid |
| Standard InChI | InChI=1S/C23H25N5O5.CH4O3S/c1-30-18-11-14-15(12-19(18)31-2)25-23(26-21(14)24)28-9-7-27(8-10-28)22(29)20-13-32-16-5-3-4-6-17(16)33-20;1-5(2,3)4/h3-6,11-12,20H,7-10,13H2,1-2H3,(H2,24,25,26);1H3,(H,2,3,4)/t20-;/m1./s1 |
| Standard InChIKey | VJECBOKJABCYMF-VEIFNGETSA-N |
| Isomeric SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)[C@H]4COC5=CC=CC=C5O4)N)OC.CS(=O)(=O)O |
| SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4COC5=CC=CC=C5O4)N)OC.CS(=O)(=O)O |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4COC5=CC=CC=C5O4)N)OC.CS(=O)(=O)O |
| PubChem Compound | 6604101 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume